Cas no 22939-93-1 (4-Methoxy-3-nitrobenzene-1-sulfonamide)

• Product Name: 4-Methoxy-3-nitrobenzene-1-sulfonamide
• CAS No: 22939-93-1
• MF: C₇H₈N₂O₅S
• MW: 232.213820457458
• CID: 256241
• PubChem ID: 89910
• Update Time: 2025-09-23

4-Methoxy-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methoxy-3-nitro-
• 4-methoxy-3-nitrobenzenesulfonamide
• 2-Nitro-4-sulfamoylanisol
• 2-Nitroanisol-4-sulfonamid
• 4-methoxy-3-nitro-benzenesulfonic acid amide
• 4-Methoxy-3-nitrobenzenesulphonamide
• 4-Methoxy-3-nitro-benzolsulfonsaeure-amid
• 4-methoxy-5-nitrobenzenesulphonamide
• AC1L3IV0
• AC1Q6UIB
• CTK4F0506
• NSC231682
• SureCN1186309
• T6210756
• 3-Nitro-4-methoxybenzenesulfonamide
• NS00027303
• 3-Nitro-4-methoxybenzenesulphonamide
• NSC-231682
• EN300-127082
• GS1123
• Benzenesulphonamide, 4-methoxy-3-nitro-
• 22939-93-1
• SCHEMBL1186309
• Z31131396
• EINECS 245-339-7
• 548NXP6AW2
• 4-methoxy-3-nitrobenzene-1-sulfonamide
• JESBYSXPKUMFRV-UHFFFAOYSA-N
• Benzenesulfonamide, 4-methoxy-3-nitro-
• UNII-548NXP6AW2
• CS-0232384
• NSC 231682
• DTXSID20177480
• AKOS000137845
• 4-Methoxy-3-nitrobenzene-1-sulfonamide

• Inchi： 1S/C7H8N2O5S/c1-14-7-3-2-5(15(8,12)13)4-6(7)9(10)11/h2-4H,1H3,(H2,8,12,13)
• InChI Key： JESBYSXPKUMFRV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])OC)(N)(=O)=O

Computed Properties

• Exact Mass: 232.01544
• Monoisotopic Mass: 232.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: 0.7

Experimental Properties

• Density: 1.505
• Boiling Point: 447.3°Cat760mmHg
• Flash Point: 224.3°C
• Refractive Index: 1.583
• PSA: 112.53
• LogP: 2.55510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Methoxy-3-nitrobenzene-1-sulfonamide

4-Methoxy-3-Nitrobenzenesulfonamide (CAS No. 22939-93-1): A Comprehensive Overview

4-Methoxy-3-nitrobenzenesulfonamide (CAS No. 22939-93-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 4-methoxy-3-nitrobenzenesulfonamide.

Chemical Structure and Properties

4-Methoxy-3-nitrobenzenesulfonamide is a derivative of benzenesulfonamide, featuring a methoxy group at the 4-position and a nitro group at the 3-position on the benzene ring. The molecular formula of this compound is C₈H₈N₂O₅S, with a molecular weight of approximately 240.22 g/mol. The presence of the sulfonamide functional group imparts significant reactivity and biological activity to the molecule, making it an important building block in various synthetic pathways.

The physical properties of 4-methoxy-3-nitrobenzenesulfonamide include its appearance as a white crystalline solid with a melting point ranging from 160 to 162°C. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in both laboratory-scale synthesis and pharmaceutical formulations.

Synthesis Methods

The synthesis of 4-methoxy-3-nitrobenzenesulfonamide can be achieved through several well-established methods. One common approach involves the reaction of 4-methoxy-3-nitrobenzenesulfonyl chloride with ammonia or an ammonia equivalent such as ammonium hydroxide. This reaction typically proceeds under mild conditions and yields high purity product. Another method involves the sulfonation of 4-methoxy-3-nitroaniline followed by dehydrogenation to form the desired sulfonamide derivative.

In recent years, green chemistry principles have been increasingly applied to the synthesis of organic compounds to reduce environmental impact and improve sustainability. For instance, researchers have explored the use of microwave-assisted synthesis techniques to enhance reaction efficiency and reduce reaction times for the preparation of 4-methoxy-3-nitrobenzenesulfonamide. These advancements not only improve the yield and purity of the product but also align with the growing demand for environmentally friendly synthetic methods.

Biological Activities and Applications

4-Methoxy-3-nitrobenzenesulfonamide has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry. One notable application is its use as a scaffold for the development of antifungal agents. The sulfonamide moiety is known to exhibit broad-spectrum antifungal activity, making it a valuable starting point for designing new antifungal drugs.

In addition to antifungal properties, 4-methoxy-3-nitrobenzenesulfonamide has shown promise in other therapeutic areas. For example, recent studies have demonstrated its potential as an inhibitor of carbonic anhydrase enzymes, which are implicated in various diseases such as glaucoma and epilepsy. By selectively inhibiting specific isoforms of carbonic anhydrase, this compound could offer new treatment options for these conditions.

Clinical Trials and Research Developments

The therapeutic potential of 4-methoxy-3-nitrobenzenesulfonamide has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-stage clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal side effects. However, further research is needed to fully understand its long-term effects and optimize its use in clinical settings.

In parallel with clinical trials, ongoing research continues to explore new derivatives and analogs of 4-methoxy-3-nitrobenzenesulfonamide. These efforts are driven by the goal of enhancing its therapeutic profile while minimizing potential adverse effects. For instance, researchers are investigating modifications to the methoxy and nitro groups to improve solubility, bioavailability, and target specificity.

Safety Considerations and Handling Guidelines

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. For example, if skin contact occurs, wash the affected area thoroughly with soap and water. If inhalation occurs, move to fresh air immediately and seek medical attention if necessary.

Conclusion

4-Methoxy-3-nitrobenzenesulfonamide (CAS No. 22939-93-1) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and derivatives of this compound, contributing to advancements in therapeutic treatments for various diseases.